N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2,5-dimethoxyphenyl)oxalamide
Overview
Description
N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2,5-dimethoxyphenyl)oxalamide, also known as CYM-51010, is a novel compound with potential applications in scientific research. It is a selective antagonist of the dopamine D1 receptor and has been shown to have promising effects in various preclinical studies.
Mechanism of Action
N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2,5-dimethoxyphenyl)oxalamide acts as a selective antagonist of the dopamine D1 receptor, which inhibits the binding of dopamine to the receptor. This leads to a decrease in the activity of the receptor and subsequent downstream signaling pathways. The exact mechanism of action of this compound is still being studied.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to decrease the activity of the dopamine D1 receptor, which leads to a decrease in the release of dopamine in various brain regions. This has been associated with a decrease in reward-related behavior and motivation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2,5-dimethoxyphenyl)oxalamide in lab experiments is its selectivity for the dopamine D1 receptor. This allows for more targeted investigations of the role of this receptor in various physiological and behavioral processes. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions that can be explored in the context of N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2,5-dimethoxyphenyl)oxalamide research. One potential direction is to investigate the effects of this compound on other dopamine receptors and their downstream signaling pathways. Another potential direction is to investigate the effects of this compound in various disease models, such as Parkinson's disease or addiction. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2,5-dimethoxyphenyl)oxalamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the synthesis of the intermediate compound 1-cyclopentyl-4-(2,5-dimethoxyphenyl)piperidine, which is then reacted with oxalyl chloride to form the final product.
Scientific Research Applications
N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2,5-dimethoxyphenyl)oxalamide has been extensively studied for its potential applications in scientific research. It has been shown to have selective binding affinity for the dopamine D1 receptor, which is involved in various physiological and behavioral processes such as reward, motivation, and learning. This compound has been used in various preclinical studies to investigate the role of the dopamine D1 receptor in these processes.
properties
IUPAC Name |
N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,5-dimethoxyphenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O4/c1-27-17-7-8-19(28-2)18(13-17)23-21(26)20(25)22-14-15-9-11-24(12-10-15)16-5-3-4-6-16/h7-8,13,15-16H,3-6,9-12,14H2,1-2H3,(H,22,25)(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJJRZLLROYTCSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC2CCN(CC2)C3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3'-(3-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(furan-2-ylmethyl)acetamide](/img/structure/B2903665.png)
![2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(4-methylphenyl)acetamide](/img/structure/B2903666.png)
![1-(2-azepan-1-yl-2-oxoethyl)-3-[(2,5-dimethylbenzyl)sulfonyl]-1H-indole](/img/structure/B2903667.png)
![4-((1-(5-formyl-2-methoxybenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-methylcyclohexanecarboxamide](/img/structure/B2903668.png)
![N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(4-chlorophenoxy)acetamide](/img/structure/B2903669.png)
![1-benzyl-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-5-amine](/img/structure/B2903670.png)
![N-[(3-chlorophenyl)methyl]-4-[(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)methyl]benzamide](/img/no-structure.png)
![5-((3-Chlorophenyl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2903675.png)
![[4-[(4-Methylphenyl)methyl]piperazin-1-yl]-(oxiran-2-yl)methanone](/img/structure/B2903678.png)
![N-(3,4-dimethylphenyl)-2-((5-oxo-4-(thiophen-2-ylmethyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide](/img/structure/B2903681.png)
